Cas no 338978-55-5 (1-[(4-Chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine)

1-[(4-Chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine is a heterocyclic compound featuring an imidazopyridine core substituted with chlorobenzyloxy and dichlorophenyl groups. Its unique structure confers potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for developing biologically active molecules. The presence of multiple chlorine substituents enhances its lipophilicity, which may improve membrane permeability in drug discovery applications. The compound's rigid fused-ring system offers stability, making it suitable for further derivatization. Its synthetic versatility allows for modifications to optimize binding affinity or selectivity in target interactions. This compound serves as a valuable intermediate for medicinal chemistry studies, particularly in the exploration of enzyme inhibitors or receptor modulators.
1-[(4-Chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine structure
338978-55-5 structure
Product Name:1-[(4-Chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
CAS No:338978-55-5
MF:C19H12Cl3N3O
MW:404.677081108093
CID:5013600
Update Time:2025-10-18

1-[(4-Chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
    • 1-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
    • SMR000125213
    • MLS000539555
    • HMS2189I07
    • 1-[(4-Chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
    • Inchi: 1S/C19H12Cl3N3O/c20-13-5-3-12(4-6-13)11-26-25-17-2-1-9-23-18(17)24-19(25)15-8-7-14(21)10-16(15)22/h1-10H,11H2
    • InChI Key: YMZVLZHCYJIACQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1=NC2C(=CC=CN=2)N1OCC1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 463
  • XLogP3: 6.1
  • Topological Polar Surface Area: 39.9

1-[(4-Chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
9F-307S-1MG
1-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
338978-55-5 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
9F-307S-5MG
1-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
338978-55-5 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
9F-307S-10MG
1-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
338978-55-5 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
9F-307S-50MG
1-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
338978-55-5 >90%
50mg
£77.00 2025-02-09
Key Organics Ltd
9F-307S-100MG
1-[(4-chlorobenzyl)oxy]-2-(2,4-dichlorophenyl)-1H-imidazo[4,5-b]pyridine
338978-55-5 >90%
100mg
£110.00 2025-02-09
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